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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B074485

Tetrahydrogeraniol is a colorless liquid with a sweet, rose-like, waxy odor.[1][2] It is a
monoterpenoid alcohol and is the result of the complete hydrogenation of the double bonds in
geraniol.[3][4] While it is found naturally in citrus olil, it is often produced synthetically for
commercial use in fragrances for products like perfumes, soaps, and cosmetics.[1][4]

Physical Constants

The quantitative physical and chemical properties of Tetrahydrogeraniol are summarized in the
table below. These values represent a range reported across various sources and are
dependent on the specific grade and purity of the substance.
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Property Value Conditions
Molecular Formula C10H220
Molecular Weight 158.28 g/mol [1][5][6]
Boiling Point 212t0 213 °C @ 760 mmHg (estimated)[7][8]
98 to 99 °C @ 9 mmHg[9]
Density / Specific Gravity 0.827 to 0.831 g/cm3 @ 20 °C[7][8][10]
0.825 to 0.832 g/cm? @ 25 °C[1][11]
Refractive Index (nD) 1.432 t0 1.440 @ 20 °C[1][11]
Flash Point 95to 100 °C (Closed Cup)[1][6]
Solubility Insoluble In water and glycerol[5][6]
Soluble In alcohol, most fixed oils, and

propylene glycol[5][7][8]
Purity >98% By Gas Chromatography[1]
Vapor Pressure 0.039 mmHg @ 25 °C (estimated)[7][8]

Experimental Protocols

The determination of physical constants requires precise and standardized experimental
methodologies. The following sections detail the protocols for measuring key properties of
Tetrahydrogeraniol.

Determination of Purity by Gas Chromatography (GC)

Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS), is the standard
method for determining the purity of essential oils and aroma chemicals like Tetrahydrogeraniol.
[12][13] The technique separates a sample into its individual components, allowing for their
identification and quantification.[12]

Methodology:
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Sample Preparation: A sample of Tetrahydrogeraniol is diluted in a suitable solvent, such as
cyclohexane. A common dilution ratio is 1:200.[14]

Injection: A small volume (e.g., 1 yL) of the diluted sample is injected into the gas
chromatograph's heated injection port.[12][14] The high temperature volatilizes the sample
into a gaseous state.[12][15]

Separation: An inert carrier gas (e.g., helium, hydrogen) transports the vaporized sample
through a capillary column (e.g., HP-5MS).[13][16] The column is housed in an oven that
follows a specific temperature program.[16] Components of the sample travel through the
column at different rates based on their boiling points and polarity, thus achieving separation.
[13]

Detection: As each component exits the column, it passes through a detector, such as a
Flame lonization Detector (FID) or a Mass Spectrometer (MS).[15] The detector measures
the time it took for the component to pass through the column (retention time) and its
concentration.[15]

Analysis: The output, a chromatogram, displays peaks corresponding to each component.
[13] The area under each peak is proportional to the concentration of that component in the
sample.[13] By comparing the retention times and mass spectra to those of known
standards, the identity and purity of the Tetrahydrogeraniol sample can be determined.[12]

Determination of Boiling Point (Micro or Thiele Tube
Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[17] The Thiele tube method is a common and efficient technique for determining the
boiling point of small liquid samples.[18]

Methodology:

e Preparation: A small amount (less than 0.5 mL) of Tetrahydrogeraniol is placed into a small
test tube (fusion tube).[18]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with
the open end submerged in the liquid and the sealed end above the surface.[18][19]
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Assembly: The test tube is attached to a thermometer using a rubber band, ensuring the
sample is near the thermometer bulb.[18] This assembly is then inserted into a Thiele tube
containing a high-boiling point liquid like mineral oil.[20]

Heating: The side arm of the Thiele tube is gently and continuously heated.[18] This design
allows for uniform heating of the oil bath through convection currents.[19] As the temperature
rises, air trapped in the capillary tube will escape as bubbles.

Observation: Heating continues until a rapid and continuous stream of bubbles emerges
from the capillary tube's open end.[18][20] At this point, the heat is removed.

Measurement: The liquid is allowed to cool. The boiling point is the temperature recorded the
instant the stream of bubbles stops and the liquid is drawn back into the capillary tube.[18]
[19]

Determination of Density (Direct Mass and Volume
Measurement)

Density, a characteristic property of a substance, is its mass per unit volume.[21][22] It can be

determined by precisely measuring the mass and volume of a sample.

Methodology:

Mass Measurement of Cylinder: The mass of a clean, dry graduated cylinder is measured
using an electronic balance.[22]

Volume and Mass of Liquid: A specific volume of Tetrahydrogeraniol (e.g., 20 mL) is added to
the graduated cylinder.[21] The volume is recorded accurately. The combined mass of the
cylinder and the liquid is then measured.[21][22]

Temperature Measurement: The temperature of the liquid is recorded, as density is
temperature-dependent.[21]

Calculation: The mass of the liquid is calculated by subtracting the mass of the empty
cylinder from the combined mass.[23] The density is then calculated by dividing the mass of
the liquid by its measured volume.[22]
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» Replication: The procedure can be repeated with different volumes of the liquid to ensure
accuracy, and the average density is reported.[22]

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a
medium. It is a fundamental physical property used to identify and check the purity of liquid
substances.[24] An Abbe refractometer is a common instrument for this measurement.

Methodology:

Calibration: The instrument is calibrated using a standard liquid with a known refractive
index, often distilled water.[25]

o Sample Application: A few drops of Tetrahydrogeraniol are placed on the clean, dry surface
of the measuring prism of the refractometer.

o Measurement: The prisms are closed, and the user looks through the eyepiece. The light
source is adjusted to illuminate the scale.

e Focusing: The micrometer screw is adjusted to bring the boundary line between the light and
dark regions into sharp focus.[25] If a color band is visible, the compensator is adjusted to
create a sharp, achromatic boundary.[25]

e Reading: The lever is adjusted to align the boundary line precisely with the center of the
crosshairs in the eyepiece.[25]

o Data Recording: The refractive index is read directly from the instrument's scale. The
temperature should also be recorded, as the refractive index is temperature-sensitive.[25]
The process is typically repeated to ensure consistency.[25]

Workflow Visualization

The following diagram illustrates the logical workflow for determining the purity of a
Tetrahydrogeraniol sample using Gas Chromatography-Mass Spectrometry (GC-MS).
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Caption: Workflow for Purity Analysis of Tetrahydrogeraniol via GC-MS.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b074485?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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